Cas no 1805559-41-4 (2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone)

• Product Name: 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone
• CAS No: 1805559-41-4
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4986694
• Update Time: 2025-06-28

2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone

• Inchi： 1S/C9H7BrF3NO2/c1-4(15)8-6(10)2-5(3-7(8)14)16-9(11,12)13/h2-3H,14H2,1H3
• InChI Key： PHAFDOMXYHJPMI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(C)=O)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3

Additional information on 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone

Introduction to 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone (CAS No. 1805559-41-4)

2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1805559-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of acetophenone derivatives, characterized by its aromatic ring substituted with various functional groups. The presence of a bromine atom at the 6'-position, a trifluoromethoxy group at the 4'-position, and an amino group at the 2'-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone (CAS No. 1805559-41-4) allows for diverse chemical transformations, making it a versatile building block in the synthesis of more complex molecules. The bromine substituent, for instance, can participate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures found in many bioactive compounds. Similarly, the trifluoromethoxy group enhances lipophilicity and metabolic stability, attributes that are often sought after in drug candidates to improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone (CAS No. 1805559-41-4) has emerged as a key intermediate in the synthesis of several promising candidates targeting various diseases. For instance, studies have demonstrated its utility in generating kinase inhibitors, which play a crucial role in treating cancers and inflammatory disorders. The amino group at the 2'-position provides a handle for further derivatization, enabling the introduction of additional functionalities that can modulate binding affinity and selectivity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds due to their favorable pharmacological properties. The incorporation of fluorine atoms into drug molecules often leads to enhanced binding affinity, improved metabolic stability, and increased bioavailability. The trifluoromethoxy group in 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone (CAS No. 1805559-41-4) exemplifies this trend, as it contributes to the compound's overall pharmacokinetic profile. This has spurred interest in exploring its derivatives as potential lead compounds for new drugs.

Moreover, the bromine substituent at the 6'-position offers another layer of reactivity that can be exploited in drug design. For example, it can serve as a precursor for introducing other heterocyclic structures or for performing palladium-catalyzed coupling reactions to extend the molecular framework. Such transformations are pivotal in generating complex scaffolds that mimic natural products or target specific biological pathways with high precision.

Recent advancements in computational chemistry have also facilitated the rational design of molecules like 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone (CAS No. 1805559-41-4). Molecular modeling techniques have enabled researchers to predict binding interactions between this compound and biological targets with remarkable accuracy. This has accelerated the drug discovery process by allowing virtual screening of potential candidates before experimental synthesis and testing.

The synthesis of 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone (CAS No. 1805559-41-4) typically involves multi-step organic transformations starting from commercially available precursors such as acetophenone derivatives. The introduction of bromine and trifluoromethoxy groups requires careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions are commonly employed in these synthetic routes.

In conclusion, 2'-Amino-6'-bromo-4'-(trifluoromethoxy)acetophenone (CAS No. 1805559-41-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. Its role as an intermediate in synthesizing biologically active compounds underscores its importance in modern medicinal research. As scientific understanding continues to evolve, further exploration of this compound's derivatives is expected to yield novel therapeutic agents with improved clinical outcomes.